Cas no 261951-67-1 (3-Fluoro-4-methylbenzylamine)

• Product Name: 3-Fluoro-4-methylbenzylamine
• CAS No: 261951-67-1
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD01631531
• CID: 92625
• PubChem ID: 2774597
• Update Time: 2025-10-25

3-Fluoro-4-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methylbenzylamine
• (3-fluoro-4-methylphenyl)methanamine
• 3-fluoro-4-methyl-benzylamine
• 4-methyl-3-fluorobenzylamine
• XCAJNBJDLZPHNB-UHFFFAOYSA-N
• Benzenemethanamine, 3-fluoro-4-methyl-
• 3-fluoro-4-methyl benzylamine
• 3-fluoro-4-methylbenzyl amine
• DTXSID10379118
• JS-4146
• 261951-67-1
• HMS1759G05
• CS-0206509
• 3-Fluoro-4-methylbenzylamine, AldrichCPR
• FT-0615695
• (3-FLUORO-4-METHYLPHENYL) METHANAMINE
• AC-25950
• Benzenemethanamine, 3-fluoro-4-methyl- (9CI)
• MFCD01631531
• 1-(3-fluoro-4-methylphenyl)methanamine
• SCHEMBL716197
• EN300-23938
• A19829
• AKOS000200047
• CHEMBL386352
• J-512497
• AB11446
• Z166652084
• (3-Fluoro-4-methylphenyl)methylamine, 4-(Aminomethyl)-2-fluorotoluene
• DB-032020

• MDL： MFCD01631531
• Inchi： 1S/C8H10FN/c1-6-2-3-7(5-10)4-8(6)9/h2-4H,5,10H2,1H3
• InChI Key： XCAJNBJDLZPHNB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)CN

Computed Properties

• Exact Mass: 139.08000
• Monoisotopic Mass: 139.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Yellow or colorless liquid
• Density: 1.05
• Melting Point: No data available
• Boiling Point: 198.0±25.0 °C at 760 mmHg
• Flash Point: 82.4±11.1 °C
• Refractive Index: 1.5155
• PSA: 26.02000
• LogP: 2.29310
• Solubility: Unable or difficult to mix
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

3-Fluoro-4-methylbenzylamine Security Information

• Signal Word：Danger
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：2735
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-Fluoro-4-methylbenzylamine

Introduction to 3-Fluoro-4-methylbenzylamine (CAS No: 261951-67-1)

3-Fluoro-4-methylbenzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 261951-67-1, this compound represents a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a fluoro-substituent and a methyl group on the benzylamine backbone, make it a valuable building block for developing novel therapeutic agents.

The significance of 3-Fluoro-4-methylbenzylamine lies in its versatility as a precursor in drug discovery. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceuticals. Recent studies have highlighted its role in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its utility in creating compounds that interact with enzymes involved in cancer metabolism and inflammation.

In the realm of medicinal chemistry, the synthesis of 3-Fluoro-4-methylbenzylamine has been optimized through multiple methodologies, including nucleophilic substitution reactions and catalytic hydrogenation processes. These synthetic routes not only ensure high yield but also maintain the integrity of the functional groups, making it an ideal candidate for further derivatization. The compound's stability under various reaction conditions further underscores its importance as an intermediate in complex molecular architectures.

One of the most compelling aspects of 3-Fluoro-4-methylbenzylamine is its application in the development of central nervous system (CNS) drugs. The fluoro-substituent's ability to cross the blood-brain barrier has opened new avenues for treating neurological disorders. Preliminary research indicates that derivatives of this compound exhibit promising effects on neurotransmitter systems, suggesting potential therapeutic benefits in conditions such as depression and anxiety. These findings have prompted further investigation into its pharmacological profile and potential clinical applications.

The role of 3-Fluoro-4-methylbenzylamine extends beyond CNS drugs; it has also been investigated for its antimicrobial properties. Studies have demonstrated that certain derivatives exhibit inhibitory effects against Gram-positive bacteria, making them candidates for developing novel antibiotics. The fluoro-substituent's interaction with bacterial enzymes disrupts essential metabolic pathways, leading to reduced bacterial growth. This discovery aligns with the growing need for alternative antibiotics to combat antibiotic-resistant strains.

The chemical properties of 3-Fluoro-4-methylbenzylamine, including its solubility and reactivity, have been thoroughly characterized. Its solubility profile allows for easy incorporation into various solvents, facilitating its use in different synthetic protocols. Additionally, its reactivity with electrophilic reagents makes it a versatile intermediate for constructing more complex molecules. These attributes have made it a preferred choice for synthetic chemists working on drug development projects.

In conclusion, 3-Fluoro-4-methylbenzylamine (CAS No: 261951-67-1) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features and favorable chemical properties make it an indispensable intermediate in synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, the importance of this compound is likely to grow, solidifying its place as a cornerstone in medicinal chemistry.